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Compound of Interest

Compound Name: Nitric acid;silver

Cat. No.: B1681675

This document provides essential safety and logistical information for handling nitric acid and
silver in a laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure the safe execution of procedures involving these chemicals.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure to nitric acid and silver compounds. The
following tables summarize the recommended PPE.

Table 1: Personal Protective Equipment for Handling Nitric Acid
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PPE Category

Specification

Purpose

Hand Protection

Heavy-duty gloves such as
butyl rubber or Viton are
recommended.[1] Nitrile gloves
are not recommended for
concentrated (>70%) nitric acid

as they provide little protection.

[1]

To protect hands from the

corrosive effects of nitric acid.

Eye Protection

Chemical safety goggles are
required.[2][3][4] A face shield
should be worn in addition to
goggles when there is a splash
hazard.[3][4]

To protect the eyes from

splashes and fumes.[2][4]

Body Protection

A flame-resistant lab coat or a
chemical-resistant apron worn

over a lab coat is essential.[2]

To protect the skin and clothing

from spills and splashes.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood.
[2][4] If a fume hood is not
available or ventilation is
inadequate, a NIOSH-
approved respirator for acid

fumes may be necessary.[4]

To prevent inhalation of

corrosive and toxic fumes.

Footwear

Closed-toe shoes must be
worn at all times in the
laboratory.[3][4]

To protect the feet from spills.

Table 2: Personal Protective Equipment for Handling Silver and its Compounds
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PPE Category

Specification

Purpose

Hand Protection

Nitrile gloves are generally
suitable for handling silver

compounds.[2]

To prevent skin contact and
absorption of silver

compounds.

Eye Protection

Chemical safety goggles are

required.[2]

To protect the eyes from dust
particles and splashes of

solutions containing silver.[2]

Body Protection

A lab coat should be worn to

protect clothing and skin.[2][5]

To prevent contamination of
personal clothing and minimize

skin exposure.[5]

Respiratory Protection

For handling powders that may
generate dust, work should be
performed in a well-ventilated
area or a fume hood.[2] A
NIOSH-approved respirator
may be necessary for large

spills or in confined areas.[5]

To avoid inhalation of silver

dust or aerosols.

Footwear

Closed-toe shoes are
mandatory in the laboratory

environment.

To protect the feet from spills

and falling objects.

Quantitative Data

Table 3: Glove Compatibility and Breakthrough Times for Nitric Acid
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Breakthrough Time

Glove Material Concentration . Rating
(minutes)

Nitrile 10% 197 Yellow

Nitrile 70% <1 Red

Neoprene 70% 109 Fair

Butyl Rubber 70% > 480 Excellent

Viton 70% > 480 Excellent

Source: Kimberly-Clark Nitrile Gloves Chemical Resistance Guide[6], Ansell Chemical
Resistance Glove Chart[7][8] Rating System: Green/Excellent - Glove is well-suited; Yellow/Fair
- Suitable with careful use; Red/Not Recommended - Avoid use.

Table 4: Occupational Exposure Limits for Silver

Agency Regulation Value
Permissible Exposure Limit

OSHA 0.01 mg/m3
(PEL) - TWA
Recommended Exposure Limit

NIOSH 0.01 mg/m3
(REL) - TWA

Immediately Dangerous to Life )
NIOSH 10 mg/ms3 (as Silver)
or Health (IDLH)

Source: NIOSH Pocket Guide to Chemical Hazards[9][10][11], Toxicological Profile for Silver -
NCBI[1] TWA: Time-Weighted Average over an 8-hour workday.

Operational and Disposal Plans

Handling Procedures
Nitric Acid:
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e Always handle nitric acid in a well-ventilated area, preferably within a certified chemical fume
hood.[2][4]

e When diluting, always add acid to water slowly, never the other way around, to prevent a
violent exothermic reaction.

o Ensure that containers of nitric acid are clearly labeled and stored in a cool, dry, well-
ventilated area away from incompatible materials such as bases, organic compounds, and
metals.[12]

 Store nitric acid in a secondary container within a designated corrosive cabinet.[2]
Silver and its Compounds:

» Handle silver compounds, especially powders, in a manner that minimizes dust generation.

[2]

» Store silver compounds in tightly sealed, light-resistant containers as many are light-
sensitive.[2]

» Avoid contact with acetylene, ammonia, and strong hydrogen peroxide, as these can form
explosive compounds with silver.

Disposal Plan

Nitric Acid Waste:

» Neutralize dilute nitric acid waste before disposal. Concentrated nitric acid should be diluted
first by adding it to a large volume of cold water.

o Small spills can be neutralized with sodium bicarbonate or another suitable base.[12][13][14]
[15]

e Collect neutralized solutions in a designated hazardous waste container and arrange for
disposal through your institution's environmental health and safety (EHS) office.

Silver Waste:
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Never dispose of silver waste down the drain due to its toxicity to aquatic life.[16]

Collect all silver-containing waste, including precipitates and solutions, in a clearly labeled
hazardous waste container.

Consider recovery of silver from waste streams, which is often economically and
environmentally beneficial.[17]

Contact your institution's EHS office for guidance on proper disposal procedures.

Experimental Protocols
Protocol for Neutralizing a Small Nitric Acid Spill (<100
mL)

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate
area of the spill.

Don PPE: Wear appropriate PPE, including chemical safety goggles, a face shield, a
chemical-resistant apron, and heavy-duty gloves (butyl rubber or Viton).

Contain the Spill: If the spill is spreading, contain it using a spill kit absorbent material or
sand.

Neutralize: Slowly and carefully add a neutralizing agent such as sodium bicarbonate or
calcium carbonate to the spill, starting from the outside and working inwards.[12][13][14][15]
Avoid adding the neutralizer too quickly to prevent excessive foaming and heat generation.

Test pH: Once the fizzing has stopped, test the pH of the mixture using pH paper to ensure it
is neutral (pH 6-8).

Absorb and Collect: Absorb the neutralized mixture with an inert absorbent material like
vermiculite or sand.

Package Waste: Scoop the absorbed material into a designated hazardous waste container.

Decontaminate: Clean the spill area with soap and water.
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e Dispose: Label the waste container appropriately and arrange for disposal through your EHS
office.

Protocol for Precipitating Silver Waste for Disposal

o Segregate Waste: Collect all aqueous waste containing silver ions in a designated container.
e Don PPE: Wear appropriate PPE, including safety goggles, a lab coat, and nitrile gloves.

» Acidify (if necessary): If the waste solution is not already acidic, slowly add dilute nitric acid
to adjust the pH to be slightly acidic.

o Precipitate as Silver Chloride: While stirring, slowly add a solution of sodium chloride (NaCl)
to the silver waste.[17][18] A white precipitate of silver chloride (AgCI) will form. Continue
adding NaCl solution until no more precipitate is formed.

o Allow to Settle: Allow the precipitate to settle to the bottom of the container. This may take
several hours or overnight.

o Decant Supernatant: Carefully decant the supernatant liquid into a separate waste container.
Test a small amount of the supernatant with a few drops of NaCl solution to ensure all silver
has been precipitated. If more precipitate forms, repeat steps 4-6.

o Collect Precipitate: Transfer the silver chloride precipitate into a labeled solid hazardous
waste container.

» Dispose: Arrange for the disposal of both the supernatant and the solid silver chloride waste
through your institution's EHS office.

Mandatory Visualization
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Initial Response
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681675#personal-protective-equipment-for-
handling-nitric-acid-silver]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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